Cas no 61798-11-6 (1,3-Propanediamine, N-(3-phenoxypropyl)-)

1,3-Propanediamine, N-(3-phenoxypropyl)- structure
61798-11-6 structure
Product Name:1,3-Propanediamine, N-(3-phenoxypropyl)-
CAS No:61798-11-6
MF:C12H20N2O
MW:208.300003051758
CID:465821
PubChem ID:62936273
Update Time:2025-04-19

1,3-Propanediamine, N-(3-phenoxypropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N-(3-phenoxypropyl)-
    • N'-(3-phenoxypropyl)propane-1,3-diamine
    • N~1~-(3-Phenoxypropyl)propane-1,3-diamine
    • DTXSID00734494
    • AKOS012233622
    • 61798-11-6
    • Inchi: 1S/C12H20N2O/c13-8-4-9-14-10-5-11-15-12-6-2-1-3-7-12/h1-3,6-7,14H,4-5,8-11,13H2
    • InChI Key: KLEJEIIBLAALLV-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CCCNCCCN

Computed Properties

  • Exact Mass: 208.1577
  • Monoisotopic Mass: 208.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • PSA: 47.28
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